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5-(3,4-Dimethoxyphenyl)-2-[(2-hydroxyethylamino)methylidene]cyclohexane-1,3-dione 5-(3,4-Dimethoxyphenyl)-2-[(2-hydroxyethylamino)methylidene]cyclohexane-1,3-dione
Brand Name: Vulcanchem
CAS No.: 6124-15-8
VCID: VC21305069
InChI: InChI=1S/C17H21NO5/c1-22-16-4-3-11(9-17(16)23-2)12-7-14(20)13(15(21)8-12)10-18-5-6-19/h3-4,9-10,12,19-20H,5-8H2,1-2H3
SMILES: COC1=C(C=C(C=C1)C2CC(=C(C(=O)C2)C=NCCO)O)OC
Molecular Formula: C17H21NO5
Molecular Weight: 319.4 g/mol

5-(3,4-Dimethoxyphenyl)-2-[(2-hydroxyethylamino)methylidene]cyclohexane-1,3-dione

CAS No.: 6124-15-8

Cat. No.: VC21305069

Molecular Formula: C17H21NO5

Molecular Weight: 319.4 g/mol

* For research use only. Not for human or veterinary use.

5-(3,4-Dimethoxyphenyl)-2-[(2-hydroxyethylamino)methylidene]cyclohexane-1,3-dione - 6124-15-8

Specification

CAS No. 6124-15-8
Molecular Formula C17H21NO5
Molecular Weight 319.4 g/mol
IUPAC Name 5-(3,4-dimethoxyphenyl)-3-hydroxy-2-(2-hydroxyethyliminomethyl)cyclohex-2-en-1-one
Standard InChI InChI=1S/C17H21NO5/c1-22-16-4-3-11(9-17(16)23-2)12-7-14(20)13(15(21)8-12)10-18-5-6-19/h3-4,9-10,12,19-20H,5-8H2,1-2H3
Standard InChI Key WCTYRKWIAKUPNQ-UHFFFAOYSA-N
Isomeric SMILES COC1=C(C=C(C=C1)C2CC(=O)C(=CNCCO)C(=O)C2)OC
SMILES COC1=C(C=C(C=C1)C2CC(=C(C(=O)C2)C=NCCO)O)OC
Canonical SMILES COC1=C(C=C(C=C1)C2CC(=O)C(=CNCCO)C(=O)C2)OC

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